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Compound of Interest

Compound Name: m-PEG6-Hydrazide

Cat. No.: B11827202

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling m-PEG6-Hydrazide, a PEG-based PROTAC linker.[1][2] Adherence to
these operational and disposal plans is critical for mitigating risks and maintaining the integrity
of your work.

Chemical Profile:

Product Name: m-PEG6-Hydrazide
e CAS Number: 1449390-64-0[3]

o Appearance: The physical state can vary; it may be a colorless to pale yellow solid or liquid.

[4]

» Solubility: Expected to be soluble in water and common organic solvents.[4] It has been
noted to be soluble in DMSO at 10 mM.

o Storage: Store in a dry, dark environment at -20°C for the long term (months to years) or at
0-4°C for the short term (days to weeks).

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to minimize exposure.
The required PPE for handling m-PEG6-Hydrazide is based on recommendations for
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hazardous chemicals, particularly those containing hydrazide moieties.

_ Specifications and Best
Body Part Required PPE _
Practices

Nitrile or neoprene gloves are
recommended. Always inspect
] ] gloves for integrity before use.
Hands Chemical-resistant gloves o ] ]
For high-risk operations like
weighing or handling waste,

consider double-gloving.

Chemical splash goggles are
the minimum requirement. A
Chemical splash goggles face shield should be worn in
Eyes/Face ) N )
and/or face shield addition to goggles during
procedures with a high risk of

splashing.

A fully buttoned lab coat,

preferably made of flame-
Body Flame-resistant lab coat resistant material like Nomex®

or 100% cotton, is required to

protect against splashes.

All'handling of m-PEG6-
Hydrazide should be
conducted within a certified
chemical fume hood to
Respiratory NIOSH-approved respirator minimize inhalation exposure.
For spill cleanup or if a fume
hood is not feasible, a NIOSH-
approved respirator is

necessary.

Operational Plan: From Receipt to Disposal

A systematic approach is crucial for the safe handling of m-PEG6-Hydrazide at every stage.
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. Receiving and Storage:
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name and relevant hazard
warnings.

Storage: Store the compound in a designated, well-ventilated, and secure area according to
the recommended temperature conditions. Keep it away from heat and sources of ignition.

. Handling and Use:

Engineering Controls: All work with m-PEG6-Hydrazide must be conducted in a properly
functioning chemical fume hood. The work area should be clearly designated for hazardous
substance use.

Preparation: Before starting, ensure that an eyewash station and safety shower are
immediately accessible. Cover the work surface within the fume hood with absorbent,
disposable bench paper.

Weighing and Aliquoting: If the compound is a solid, handle it carefully to minimize dust
generation. If it is a liquid, use appropriate pipetting devices. Perform these tasks over a spill
tray.

Dissolving and Reactions: When preparing solutions, slowly add the m-PEG6-Hydrazide to
the solvent. Ensure that all reaction setups are secure and properly ventilated.

. Spill Management:
Small Spills (<1g):
o Alert personnel in the immediate area.

o Wearing the appropriate PPE (including double gloves and a respirator), cover the spill
with an absorbent material.

o Collect the absorbed material into a designated hazardous waste container.
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o Clean the spill area with a suitable decontaminating solution.

o Large Spills (>19):
o Evacuate the area immediately.
o Notify your institution's Environmental Health and Safety (EHS) department.
o Restrict access to the area until the spill has been professionally cleaned.
4. Disposal Plan:
All waste containing m-PEG6-Hydrazide must be treated as hazardous waste.

o Waste Collection: Collect all contaminated materials, including empty containers, used

gloves, absorbent paper, and other solid waste, in a designated, leak-proof, and clearly
labeled hazardous waste container.

» Waste Segregation: Do not mix incompatible waste types.

o Disposal: Follow your institution's guidelines for the disposal of hazardous chemical waste.

Experimental Workflow
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Caption: Workflow for the safe handling of m-PEG6-Hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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